molecular formula C10H16ClNO B3158412 2-(2,4-dimethylphenoxy)ethanamine Hydrochloride CAS No. 857625-91-3

2-(2,4-dimethylphenoxy)ethanamine Hydrochloride

Cat. No. B3158412
CAS RN: 857625-91-3
M. Wt: 201.69 g/mol
InChI Key: LRKFCELHJPQGDJ-UHFFFAOYSA-N
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Description

2-(2,4-dimethylphenoxy)ethanamine Hydrochloride is a chemical compound with the molecular formula C10H16ClNO . It is also known by other synonyms such as Ethanamine, 2-(2,4-dimethylphenoxy)- .


Molecular Structure Analysis

The molecular structure of 2-(2,4-dimethylphenoxy)ethanamine Hydrochloride consists of a central ethanamine group attached to a phenyl ring substituted with two methyl groups and one hydroxyl group . The InChI code for this compound is 1S/C10H15NO.ClH/c1-8-3-4-10 (9 (2)7-8)12-6-5-11;/h3-4,7H,5-6,11H2,1-2H3;1H .

Scientific Research Applications

Environmental and Health Impacts of 2,4-D Herbicides

  • Global Trends and Toxicology : Research has shown that 2,4-D, a herbicide used worldwide, has been extensively studied for its toxicology and mutagenicity. The United States, Canada, and China have been leading contributors to this research. Future studies are likely to focus on molecular biology, especially gene expression, and the assessment of exposure in humans or vertebrates (Natana Raquel Zuanazzi, N. C. Ghisi, E. C. Oliveira, 2020) (Chemosphere, 2020).

  • Environmental Fate and Behavior : Another study highlights the wide distribution of 2,4-D in the environment and its potential lethal effects on non-target organisms. The research emphasizes the need for mitigation strategies to prevent environmental entry and protect populations from exposure (F. Islam, Jian Wang, M. Farooq, M. S. S. Khan, Ling Xu, Jinwen Zhu, Min Zhao, S. Muños, Qing X. Li, Weijun Zhou, 2017) (Environment International, 2017).

  • Biodegradation Aspects : The role of microorganisms in the degradation of 2,4-D and its metabolites, particularly 2,4-dichlorophenol, is critical for remediation processes. This research suggests the importance of microbial action in mitigating the environmental impact of such herbicides (Karen Magnoli, C. Carranza, M. Aluffi, C. Magnoli, C. Barberis, 2020) (Environmental Science and Pollution Research, 2020).

properties

IUPAC Name

2-(2,4-dimethylphenoxy)ethanamine;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15NO.ClH/c1-8-3-4-10(9(2)7-8)12-6-5-11;/h3-4,7H,5-6,11H2,1-2H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LRKFCELHJPQGDJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)OCCN)C.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16ClNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

201.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,4-dimethylphenoxy)ethanamine Hydrochloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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